Cas no 75319-75-4 (Butanoic acid, 4-amino-, butyl ester)
75319-75-4 structure
Product Name:Butanoic acid, 4-amino-, butyl ester
CAS No:75319-75-4
MF:C8H17NO2
MW:159.2260825634
CID:539758
PubChem ID:86175123
Update Time:2025-04-19
Butanoic acid, 4-amino-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 4-amino-, butyl ester
- butyl 4-aminobutanoate
- 4-Aminobutyl butyrate
- 75319-75-4
-
- Inchi: 1S/C8H17NO2/c1-2-5-8(10)11-7-4-3-6-9/h2-7,9H2,1H3
- InChI Key: QTFMYQSMYDOADZ-UHFFFAOYSA-N
- SMILES: O(C(CCC)=O)CCCCN
Computed Properties
- Exact Mass: 159.125928785g/mol
- Monoisotopic Mass: 159.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 52.3Ų
Butanoic acid, 4-amino-, butyl ester Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
75319-75-4 (Butanoic acid, 4-amino-, butyl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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